(1S,2S)-2-Methoxycyclohexanol
Overview
Description
(1S,2S)-2-Methoxycyclohexanol is a useful research compound. Its molecular formula is C7H14O2 and its molecular weight is 130.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Thermodynamic Properties
- Synthesis and Analysis : (1S,2S)-2-Methoxycyclohexanol is synthesized via alcoholysis reaction of cyclohexene oxide and methanol with Ag2CsPW12O40 as a catalyst. The molecular structure and purity are confirmed using various analytical methods including FT-IR, GC, and NMR (Feng, Shang, & Zhang, 2018).
- Thermodynamic Characteristics : The specific heat capacity and standard enthalpy change of combustion of 2-methoxycyclohexanol have been determined. These parameters are crucial for understanding its behavior in different conditions and for potential industrial applications (Feng, Shang, & Zhang, 2018).
Conformational Equilibrium and Hydrogen Bond Effects
- Intramolecular Hydrogen Bond Influence : Research indicates that intramolecular hydrogen bonding significantly impacts the conformational equilibrium of compounds similar to this compound. Such bonds can affect the physical and chemical properties of the molecule (Oliveira & Rittner, 2005).
Catalytic and Chemical Reactions
- Catalysis in Chemical Reactions : The compound has been studied in the context of catalytic reactions, such as the selective deoxygenation of 2-methoxycyclohexanone, indicating potential uses in chemical synthesis processes (Miyagawa, Nakagawa, Tamura, & Tomishige, 2019).
Pharmaceutical Applications
- Intermediate in Pharmaceutical Synthesis : It serves as a key intermediate in the synthesis of pharmaceutical compounds, such as Tribactam. Its synthesis involves multiple steps, including substitution, esterification, and chiral separation (Jiang, 2006).
Molecular Interaction Studies
- Molecular Interaction Analysis : Studies have been conducted to understand the molecular interactions of related compounds, providing insight into the behavior of this compound in different environments and mixtures (Durgabhavani, Kavitha, Narendra, Srilakshmi, & Ratnakar, 2019).
Spectroscopy and Theoretical Studies
- Spectroscopic Analysis : Infrared spectroscopy and theoretical calculations have been employed to analyze the conformational behavior of 2-methoxycyclohexanone, providing insights that can be applied to similar molecules like this compound (Freitas, Tormena, & Rittner, 2003).
Properties
IUPAC Name |
(1S,2S)-2-methoxycyclohexan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O2/c1-9-7-5-3-2-4-6(7)8/h6-8H,2-5H2,1H3/t6-,7-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCQQZLGQRIVCNH-BQBZGAKWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCCCC1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@H]1CCCC[C@@H]1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
7429-40-5 |
Source
|
| Record name | Cyclohexanol, 2-methoxy-, (1R,2R)-rel | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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